Cas no 88398-55-4 (1,5-dimethyl-1H-pyrazole-4-sulfonamide)

• Product Name: 1,5-dimethyl-1H-pyrazole-4-sulfonamide
• CAS No: 88398-55-4
• MF: C₅H₉N₃O₂S
• MW: 175.208859205246
• MDL: MFCD07057501
• CID: 709459
• PubChem ID: 13342781
• Update Time: 2025-10-29

1,5-dimethyl-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-sulfonamide,1,5-dimethyl-
• 1,5-DIMETHYL-1H-PYRAZOLE-4-SULFONAMIDE
• 1H-Pyrazole-4-sulfonamide,1,5-dimethyl-(9CI)
• DTXSID901275130
• P18005
• EN300-220323
• BS-43020
• AMY34554
• AKOS003859174
• CHEMBL4538897
• PB48006
• SY198238
• CS-0052722
• MFCD07057501
• SCHEMBL9202133
• 1H-Pyrazole-4-sulfonamide, 1,5-dimethyl-
• 88398-55-4
• Z826537230
• 1,5-DIMETHYLPYRAZOLE-4-SULFONAMIDE
• DS-020983
• 1,5-dimethyl-1H-pyrazole-4-sulfonamide

• MDL： MFCD07057501
• Inchi： 1S/C5H9N3O2S/c1-4-5(11(6,9)10)3-7-8(4)2/h3H,1-2H3,(H2,6,9,10)
• InChI Key： UQWGJSMSRNAREF-UHFFFAOYSA-N
• SMILES： S(C1C=NN(C)C=1C)(N)(=O)=O

Computed Properties

• Exact Mass: 175.04154771g/mol
• Monoisotopic Mass: 175.04154771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 86.4Ų

1,5-dimethyl-1H-pyrazole-4-sulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)